2-(1H-benzimidazol-2-ylthio)-N-(2-nitrophenyl)acetamide

• IUPAC Name: 2-(1H-benzimidazol-2-ylsulfanyl)-N-(2-nitrophenyl)acetamide
• InChI: InChI=1S/C15H12N4O3S/c20-14(16-12-7-3-4-8-13(12)19(21)22)9-23-15-17-10-5-1-2-6-11(10)18-15/h1-8H,9H2,(H,16,20)(H,17,18)
• InChI Key: FMYUHAKWLSNXNQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)SCC(=O)NC3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C15H12N4O3S
• Molecular Weight: 328.3 g/mol

Description

2-(1H-benzimidazol-2-ylthio)-N-(2-nitrophenyl)acetamide, also known as BNPA, is a chemical compound with potential applications in scientific research. This compound has been found to have a range of biochemical and physiological effects, making it a promising candidate for further investigation. In

Mechanism of Action

The mechanism of action of 2-(1H-benzimidazol-2-ylthio)-N-(2-nitrophenyl)acetamide is thought to involve the inhibition of the NF-κB signaling pathway, which is involved in cell survival and proliferation. This pathway is activated in many types of cancer cells, allowing them to evade apoptosis and continue to proliferate. 2-(1H-benzimidazol-2-ylthio)-N-(2-nitrophenyl)acetamide has been found to inhibit this pathway by blocking the activation of the NF-κB transcription factor, leading to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
In addition to its anti-cancer and anti-inflammatory effects, 2-(1H-benzimidazol-2-ylthio)-N-(2-nitrophenyl)acetamide has been found to have a range of biochemical and physiological effects. Studies have shown that 2-(1H-benzimidazol-2-ylthio)-N-(2-nitrophenyl)acetamide can modulate the activity of enzymes involved in oxidative stress and DNA repair, suggesting that it may have potential applications in the treatment of age-related diseases. Additionally, 2-(1H-benzimidazol-2-ylthio)-N-(2-nitrophenyl)acetamide has been found to have neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(1H-benzimidazol-2-ylthio)-N-(2-nitrophenyl)acetamide in lab experiments is its high purity and yield, which makes it a reliable and consistent reagent. Additionally, 2-(1H-benzimidazol-2-ylthio)-N-(2-nitrophenyl)acetamide has been found to have low toxicity, making it a safe compound to work with in the lab. However, one limitation of using 2-(1H-benzimidazol-2-ylthio)-N-(2-nitrophenyl)acetamide is its relatively high cost compared to other reagents, which may limit its accessibility for some researchers.

Future Directions

There are several future directions for research on 2-(1H-benzimidazol-2-ylthio)-N-(2-nitrophenyl)acetamide. One area of interest is the development of 2-(1H-benzimidazol-2-ylthio)-N-(2-nitrophenyl)acetamide derivatives with improved potency and selectivity for specific targets. Additionally, further studies are needed to elucidate the mechanism of action of 2-(1H-benzimidazol-2-ylthio)-N-(2-nitrophenyl)acetamide and its effects on various cellular processes. Finally, clinical trials are needed to evaluate the safety and efficacy of 2-(1H-benzimidazol-2-ylthio)-N-(2-nitrophenyl)acetamide in the treatment of cancer and other diseases.

Synthesis Methods

2-(1H-benzimidazol-2-ylthio)-N-(2-nitrophenyl)acetamide can be synthesized through a multi-step process involving the reaction of 2-aminobenzimidazole with 2-nitrobenzaldehyde in the presence of acetic acid. The resulting product is then treated with thioacetic acid to yield 2-(1H-benzimidazol-2-ylthio)-N-(2-nitrophenyl)acetamide. This synthesis method has been optimized to yield high purity and yield of 2-(1H-benzimidazol-2-ylthio)-N-(2-nitrophenyl)acetamide, making it a reliable method for producing this compound for research purposes.

Scientific Research Applications

2-(1H-benzimidazol-2-ylthio)-N-(2-nitrophenyl)acetamide has been found to have potential applications in scientific research, particularly in the field of cancer biology. Studies have shown that 2-(1H-benzimidazol-2-ylthio)-N-(2-nitrophenyl)acetamide can inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. This effect is thought to be mediated through the inhibition of the NF-κB signaling pathway, which is involved in cell survival and proliferation. Additionally, 2-(1H-benzimidazol-2-ylthio)-N-(2-nitrophenyl)acetamide has been found to have anti-inflammatory effects, making it a promising candidate for the treatment of inflammatory diseases.